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Compound of Interest

Compound Name: 4-Butyl-2,3-dichloroaniline

Cat. No.: B15159235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4-Butyl-2,3-dichloroaniline, a halogenated aromatic amine, is critical

to ensure laboratory safety and environmental protection. While a specific Safety Data Sheet

(SDS) for this compound is not readily available, this guide provides a comprehensive disposal

plan based on information for structurally similar chemicals, such as 2,3-dichloroaniline and

general principles for managing hazardous chemical waste.

Key Chemical Safety and Property Data
Due to the lack of specific data for 4-Butyl-2,3-dichloroaniline, the following table summarizes

the known properties of the closely related compound, 2,3-dichloroaniline, to inform handling

and disposal procedures. It is reasonable to assume that 4-Butyl-2,3-dichloroaniline will

exhibit similar toxicity and environmental hazards.
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Property
Value (for 2,3-
dichloroaniline)

Reference

Appearance
Colorless oil or amber to brown

crystalline solid
[1][2]

Molecular Formula C₆H₅Cl₂N [1]

Molecular Weight 162.01 g/mol [1]

Boiling Point 252 °C (486 °F; 525 K) [1]

Melting Point 24 °C (75 °F; 297 K) [1]

Solubility

Insoluble in water. Very soluble

in ether; slightly soluble in

petroleum ether, benzene.

[2]

Toxicity

Toxic by skin absorption and

inhalation. Produces toxic

oxides of nitrogen during

combustion.

[1][2]

Environmental Hazard
Very toxic to aquatic life with

long lasting effects.
[1]

**Step-by-Step Disposal Protocol
Researchers must handle 4-Butyl-2,3-dichloroaniline with appropriate personal protective

equipment (PPE), including gloves, goggles, and a lab coat. All disposal steps should be

conducted in a well-ventilated area, preferably within a chemical fume hood.

Segregation of Waste:

Isolate waste containing 4-Butyl-2,3-dichloroaniline from other waste streams to prevent

potentially hazardous reactions.

Specifically, keep it separate from acids, acid anhydrides, acid chlorides, and strong

oxidizing agents.
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Containerization:

Use a dedicated, properly labeled, and sealed waste container made of a compatible

material.

The label should clearly state "Hazardous Waste: 4-Butyl-2,3-dichloroaniline" and

include the appropriate hazard symbols (e.g., toxic, environmentally hazardous).

Spill Management:

In case of a spill, do not use water for cleanup as the compound is insoluble and this may

spread contamination.

For small spills, dampen the solid material with 60-70% ethanol and carefully transfer it to

the designated hazardous waste container using absorbent paper.

Solvent-wash all contaminated surfaces with 60-70% ethanol, followed by a soap and

water solution.

Seal all contaminated materials, including PPE, in a vapor-tight plastic bag for disposal.

Final Disposal:

Never dispose of 4-Butyl-2,3-dichloroaniline down the drain or in regular trash.

The recommended method of disposal for halogenated aromatic compounds is through a

licensed hazardous waste disposal company.[3][4]

This typically involves incineration in a chemical incinerator equipped with an afterburner

and scrubber to handle the toxic combustion byproducts.[3]

Consult with your institution's Environmental Health and Safety (EHS) department for

specific procedures and to arrange for pickup of the hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Butyl-2,3-dichloroaniline.
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Start: Generation of
4-Butyl-2,3-dichloroaniline Waste

Is the waste properly segregated?

Segregate from incompatible
materials (acids, oxidizers)

No

Is the waste in a labeled,
sealed, compatible container?

Yes

Transfer to a suitable
waste container and label it

No

Store in a designated hazardous
waste accumulation area

Yes

Arrange for pickup by a licensed
hazardous waste disposal company

Incineration at a permitted
hazardous waste facility

End: Proper Disposal

Click to download full resolution via product page

Disposal workflow for 4-Butyl-2,3-dichloroaniline.
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Disclaimer: This document provides guidance based on available data for similar chemical

compounds. Always consult your institution's specific safety and disposal protocols and the

most current regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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